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Compound of Interest

Compound Name: Methyllinderone

Cat. No.: B015863 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Methyllinderone, designed for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical to ensure personal safety and environmental

protection, in accordance with institutional and regulatory standards.

I. Immediate Safety and Hazard Information
Methyllinderone presents specific hazards that must be understood before handling or

disposal. According to its Safety Data Sheet (SDS), it is classified as harmful if swallowed and

very toxic to aquatic life with long-lasting effects[1]. Therefore, it is imperative to prevent its

release into the environment[1].

Personal Protective Equipment (PPE) is mandatory when handling Methyllinderone:

Eye Protection: Wear safety goggles with side-shields[1].

Hand Protection: Use protective gloves[1].

Skin and Body Protection: Wear impervious clothing to prevent skin contact[1].

Respiratory Protection: A suitable respirator should be used when handling the powder form

to avoid dust formation and inhalation[1].

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

An accessible safety shower and eye wash station are essential[1].
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II. Chemical and Physical Properties
A summary of key data for Methyllinderone is provided below. The lack of data for several

physical properties underscores the need for cautious handling.

Property Value Source

CAS Number 3984-73-4 [1][2][3]

Molecular Formula C13H24O [1][3]

Molecular Weight 196.33 g/mol [1][3]

Appearance Solid [1]

Water Solubility No data available [1]

Melting/Freezing Point No data available [1]

Boiling Point/Range No data available [1]

Flash Point No data available [1]

III. Step-by-Step Disposal Protocol
The overriding principle for laboratory waste is to formulate a disposal plan before any

experiment begins[4]. Under no circumstances should Methyllinderone or its solutions be

disposed of down the drain due to its high aquatic toxicity[1][5].

Designate a Waste Container: Use a dedicated, leak-proof container that is chemically

compatible with Methyllinderone and any solvents used[4][6][7]. Plastic containers are often

preferred[6]. The original container can be used if it is in good condition[8].

Segregate Waste Streams: Keep Methyllinderone waste separate from other chemical

waste streams to avoid incompatible mixtures[4][8]. It is incompatible with strong

acids/alkalis and strong oxidizing/reducing agents[1].

Collect Contaminated Materials: All materials contaminated with Methyllinderone, including

gloves, absorbent pads, and plastic labware, must be collected as hazardous waste[9][10].
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Place these items in a clearly labeled, sealed plastic bag within a designated solid waste

container[7].

Properly Label the Container: Immediately label the waste container with a "Hazardous

Waste" tag[6][7]. The label must clearly state "Methyllinderone" and list all other

components and their approximate concentrations.

Store in a Satellite Accumulation Area (SAA): Store the sealed waste container in a

designated SAA, which must be at or near the point of generation[6][8]. Do not move waste

from one lab to another for storage[6].

Ensure Safe Storage Conditions: Keep the waste container securely capped at all times,

except when adding waste[6][8]. Segregate the container from incompatible materials[8].

Monitor Accumulation Limits: Do not exceed the maximum accumulation limits for your

institution's SAA (typically 55 gallons for hazardous waste or 1 quart for acutely toxic waste)

[6].

Schedule a Pickup: Contact your institution's Environmental Health and Safety (EH&S)

department to schedule a waste pickup[6]. Follow their specific procedures for pickup

requests. In general, containers should be scheduled for removal when they are ¾ full or

have been stored for a specified period (e.g., 150 days)[7].

IV. Accidental Spill Protocol
In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and

environmental contamination.

Evacuate and Secure: Evacuate non-essential personnel from the area and ensure

adequate ventilation[1].

Contain the Spill: Prevent further leakage or spillage. Keep the product away from drains and

water courses[1].

Absorb and Clean:
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For solutions, absorb the spill with a liquid-binding material like diatomite or universal

binders[1].

Decontaminate surfaces by scrubbing with alcohol[1].

Dispose of Cleanup Materials: Collect all contaminated absorbent materials and PPE as

hazardous waste, following the disposal protocol outlined in Section III[1].

V. Empty Container Disposal
Empty containers that held Methyllinderone must be handled carefully to remove residual

hazards.

Thoroughly Empty: Remove all contents from the container[7].

Triple Rinse: Rinse the container three times with a suitable solvent that can dissolve

Methyllinderone[9].

Collect Rinsate: The rinsate must be collected and disposed of as hazardous chemical

waste[7][9]. Do not pour the rinsate down the drain.

Deface Label: After triple-rinsing, obliterate or remove the original manufacturer's label[7].

Final Disposal: Dispose of the decontaminated container according to institutional guidelines,

which may include placing it in glass disposal containers or recycling[7].

Diagrams and Workflows
The following diagram illustrates the decision-making process for the proper disposal of

Methyllinderone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DCW-029.html
https://dcchemicals.com/msds/MSDS_DCW-029.html
https://dcchemicals.com/msds/MSDS_DCW-029.html
https://www.benchchem.com/product/b015863?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b015863?utm_src=pdf-body
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/NYU_Hazardous_Waste_Minimization_Disposal_Policy.docx
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/NYU_Hazardous_Waste_Minimization_Disposal_Policy.docx
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b015863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyllinderone Requiring Disposal

Is it a spill?

Unused Product or
Experimental Waste

No

1. Wear full PPE
2. Contain spill

3. Keep away from drains

Yes

Is the container empty? Absorb with inert material
(e.g., diatomite)

Collect cleanup materials
in a sealed container

Label as 'Hazardous Waste'
(Contents: Methyllinderone)

Collect in a compatible,
sealed waste container

No

1. Triple-rinse with
appropriate solvent

Yes

Store in designated
Satellite Accumulation Area (SAA)

Contact EH&S for
waste pickup

2. Collect ALL rinsate
as hazardous waste3. Deface original label

Add rinsate to
waste stream

Dispose of empty container
per institutional policy

Click to download full resolution via product page

Caption: Decision workflow for handling and disposing of Methyllinderone waste and spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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